POLY(ETHYLENE OXIDE) 4-ARM SUCCINIMID
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Description
Poly(ethylene oxide), 4-arm, succinimidyl glutarate terminated, also known as PEO-4 arm-SG terminated, is a type of Polyethylene Glycol (PEGs and PEOs) with an average molecular weight of 10,000 . It is generally biocompatible, non-toxic, and stable in both organic and aqueous solutions . It is useful in biodegradable drug delivery applications .
Synthesis Analysis
The synthesis of this compound involves a combination of anionic ring-opening polymerization (AROP) and click reaction via the arm-first method . The polymeric arm, a linear PEO with one alkynyl group and two bromo groups, is synthesized by AROP of ethylene oxide followed by functionalization with propargyl bromide and esterified with 2-bromopropionic bromide .Molecular Structure Analysis
The molecular structure of this compound is characterized by its 4-arm functionality and homofunctional polymer architecture . The number of ethylene oxide units in the PEG chain may not be equal for all arms .Physical And Chemical Properties Analysis
This compound has an average molecular weight of 10,000 and is amine reactive . It has a melting point of 44-48 °C (lit.) . It is also characterized by its 4-arm functionality and homofunctional polymer architecture .Safety and Hazards
properties
CAS RN |
154467-38-6 |
---|---|
Molecular Formula |
C8H10N2O3 |
Molecular Weight |
0 |
Origin of Product |
United States |
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